Cas no 1343766-83-5 (Carbamic acid, N-[1-(hydroxymethyl)-4-methylcyclohexyl]-, phenylmethyl ester)

• Product Name: Carbamic acid, N-[1-(hydroxymethyl)-4-methylcyclohexyl]-, phenylmethyl ester
• CAS No: 1343766-83-5
• MF: C₁₆H₂₃NO₃
• MW: 277.358724832535
• CID: 5817366
• PubChem ID: 62527344
• Update Time: 2024-01-15

Carbamic acid, N-[1-(hydroxymethyl)-4-methylcyclohexyl]-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[1-(hydroxymethyl)-4-methylcyclohexyl]-, phenylmethyl ester
• Benzyl (1-(hydroxymethyl)-4-methylcyclohexyl)carbamate
• 1343766-83-5
• EN300-4237790
• benzyl N-[1-(hydroxymethyl)-4-methylcyclohexyl]carbamate
• AKOS011817485
• CS-0348234

• Inchi： 1S/C16H23NO3/c1-13-7-9-16(12-18,10-8-13)17-15(19)20-11-14-5-3-2-4-6-14/h2-6,13,18H,7-12H2,1H3,(H,17,19)
• InChI Key： NFBUHBMOISMCLI-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NC1(CO)CCC(C)CC1

Computed Properties

• Exact Mass: 277.16779360g/mol
• Monoisotopic Mass: 277.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 436.0±24.0 °C(Predicted)
• pka: 12.04±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls